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Compound of Interest

Compound Name: Ingavirin

Cat. No.: B1671943

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview of the available research on the antiviral
drug Ingavirin in ferret models of influenza. The information is compiled to assist in the design
and execution of similar preclinical studies.

Introduction

Ingavirin® (Imidazolyl Ethanamide Pentandioic Acid) is an antiviral drug developed in Russia
for the treatment of upper respiratory tract viral infections. Research suggests that its
mechanism of action involves the restoration of the host's innate antiviral response, which is
often suppressed by the influenza virus. The ferret (Mustela putorius furo) is considered a gold-
standard animal model for influenza research due to its susceptibility to human influenza
viruses and the similarity of its clinical and pathological responses to those observed in
humans.[1][2][3] This document summarizes the key findings from a study of Ingavirin in a
ferret model of influenza A(HLN1)pdmO09 infection and provides detailed protocols based on the
available information and established methodologies in the field.

Quantitative Data Summary

A study presented at the 3rd Influenza Meeting in 2012 investigated the efficacy of Ingavirin in
ferrets infected with influenza A(H1IN1)pdmO9 virus.[4][5][6] The key quantitative findings from
this research are summarized in the table below.
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Parameter Ingavirin-Treated Group Placebo Group

Virus Strain Influenza A(HLN1)pdmO09 Influenza A(HLN1)pdmO09
Drug Dosage 13 mg/kg, once daily Vehicle control
Treatment Start Time 36 hours post-infection 36 hours post-infection

Accelerated viral clearance
Primary Outcome from nasal washes starting at Standard viral clearance

day 4 post-infection

No toxic side effects were

Observed Side Effects Not reported
observed.[4]

Proposed Mechanism of Action (Based on in vitro
studies)

In vitro studies using A549 lung epithelial cells suggest that Ingavirin restores the cellular
antiviral response pathways that are typically inhibited by the influenza virus NS1 protein.[4][6]
The proposed mechanism involves the activation of several key components of the innate

immune system.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Application Notes and Protocols]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1671943#ingavirin-research-in-ferret-models-of-
influenza]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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